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Compound of Interest

Compound Name: Asundexian

Cat. No.: B3325157 Get Quote

Mechanism of Action of Asundexian
Asundexian selectively binds to and inhibits Factor XIa, preventing the activation of Factor IX

to Factor IXa. This disrupts the propagation of the intrinsic pathway of the coagulation cascade,

ultimately leading to reduced thrombin generation and fibrin clot formation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 2 Tech Support

https://synapse.patsnap.com/article/what-is-asundexian-used-for
https://pubmed.ncbi.nlm.nih.gov/37830334/
https://pubmed.ncbi.nlm.nih.gov/37830334/
https://www.researchgate.net/publication/374713995_Asundexian_an_oral_small_molecule_factor_XIa_inhibitor_for_the_treatment_of_thrombotic_disorders
https://www.benchchem.com/product/b3325157#calibrating-coagulation-assays-for-asundexian-research
https://www.benchchem.com/product/b3325157#calibrating-coagulation-assays-for-asundexian-research
https://www.benchchem.com/product/b3325157#calibrating-coagulation-assays-for-asundexian-research
https://www.benchchem.com/product/b3325157#calibrating-coagulation-assays-for-asundexian-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3325157?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3325157?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

